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In-depth Technical Guide: 4-(o-
Methoxythiobenzoyl)morpholine
A comprehensive review of available data for researchers, scientists, and drug development

professionals.

Initial Assessment: A thorough investigation for "4-(o-Methoxythiobenzoyl)morpholine," also

referred to as 4-(2-methoxythiobenzoyl)morpholine, reveals a significant scarcity of publicly

available scientific data. No specific CAS number or standardized IUPAC name for this ortho-

substituted compound could be identified in major chemical databases or peer-reviewed

literature. This suggests that 4-(o-Methoxythiobenzoyl)morpholine is a novel or exceedingly

rare compound with limited to no documented research.

In an effort to provide relevant information, this guide also explored the closely related para-

isomer, 4-(4-Methoxythiobenzoyl)morpholine. While a CAS number (6392-01-4) exists for this

compound, in-depth experimental data, detailed protocols, and established biological pathways

remain largely unpublished. Chemical suppliers list it as a rare compound intended for early-

stage discovery research, and they do not provide extensive analytical data.

This guide, therefore, serves to outline the current information landscape for these compounds

and provides a foundational understanding based on the known properties of the morpholine

scaffold and related thiobenzoyl compounds.
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Chemical Identification and Properties
Due to the absence of specific data for the ortho-isomer, the following information is based on

general chemical principles and data for the para-isomer where available.

Property
Data for 4-(o-
Methoxythiobenzoyl)morp
holine

Data for 4-(p-
Methoxythiobenzoyl)morp
holine

CAS Number Not Found 6392-01-4

IUPAC Name

(2-methoxyphenyl)

(morpholino)methanethione

(Predicted)

(4-methoxyphenyl)

(morpholino)methanethione

Molecular Formula C₁₂H₁₅NO₂S C₁₂H₁₅NO₂S

Molecular Weight 237.32 g/mol 237.32 g/mol

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 4-(o-Methoxythiobenzoyl)morpholine
are not available in published literature. However, a general synthetic approach can be

proposed based on established methods for the synthesis of thioamides and other morpholine

derivatives.

Proposed General Synthetic Pathway
A plausible synthetic route could involve the reaction of 2-methoxybenzoyl chloride with

morpholine to form the corresponding amide, followed by thionation using a reagent such as

Lawesson's reagent or phosphorus pentasulfide.
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Step 1: Amide Formation

Step 2: Thionation

2-Methoxybenzoyl Chloride

4-(2-Methoxybenzoyl)morpholine (Amide Intermediate)

Morpholine

4-(o-Methoxythiobenzoyl)morpholine

Lawesson's Reagent

Compound Synthesis & Purification
(4-(o-Methoxythiobenzoyl)morpholine)

In Vitro Screening
(e.g., cell viability, enzyme assays)
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To cite this document: BenchChem. [CAS number and IUPAC name for 4-(o-
Methoxythiobenzoyl)morpholine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3911604#cas-number-and-iupac-name-for-4-o-
methoxythiobenzoyl-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b3911604?utm_src=pdf-body-img
https://www.benchchem.com/product/b3911604#cas-number-and-iupac-name-for-4-o-methoxythiobenzoyl-morpholine
https://www.benchchem.com/product/b3911604#cas-number-and-iupac-name-for-4-o-methoxythiobenzoyl-morpholine
https://www.benchchem.com/product/b3911604#cas-number-and-iupac-name-for-4-o-methoxythiobenzoyl-morpholine
https://www.benchchem.com/product/b3911604#cas-number-and-iupac-name-for-4-o-methoxythiobenzoyl-morpholine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3911604?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3911604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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